Cas no 2287340-30-9 (2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid
• CAS No: 2287340-30-9
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 6250162
• PubChem ID: 137943008
• Update Time: 2025-05-20

2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-4-thiophen-2-ylthiophene-3-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid
• EN300-6747636
• 2287340-30-9
• 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C14H15NO4S2/c1-14(2,3)19-13(18)15-11-10(12(16)17)8(7-21-11)9-5-4-6-20-9/h4-7H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WBJRYJASHSJKRJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.04425031g/mol
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 132Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid

2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid (CAS No. 2287340-30-9): A Comprehensive Overview

2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid (CAS No. 2287340-30-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a protected amino thiophene carboxylic acid, is characterized by its complex molecular structure, which includes a tert-butoxycarbonyl (Boc) protecting group, an amino group, and two thiophene rings. The combination of these functional groups imparts a range of chemical and biological properties that make it a promising candidate for various pharmaceutical and biotechnological applications.

The chemical structure of 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid is particularly noteworthy. The presence of the Boc protecting group ensures that the amino functionality remains stable during synthetic manipulations, allowing for precise control over the compound's reactivity. The thiophene rings, on the other hand, contribute to the compound's aromaticity and electronic properties, which are crucial for its biological activity. These structural features make it an ideal candidate for the development of new drugs targeting various diseases.

Recent studies have highlighted the potential of 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to cell death. These findings suggest that 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid could be a valuable addition to the arsenal of anticancer drugs.

The synthetic route for 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid has been extensively studied and optimized to ensure high yields and purity. One common approach involves the coupling of a protected amino thiophene with a thiophene carboxylic acid derivative using standard coupling reagents such as EDCI and HOBt. The Boc protecting group can be selectively removed under acidic conditions, allowing for further functionalization or conjugation with other biomolecules.

The physicochemical properties of 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid are also important considerations for its pharmaceutical development. The compound is soluble in common organic solvents such as DMSO and DMF, making it suitable for use in high-throughput screening assays and other biochemical experiments. Its stability under various conditions has been well-characterized, ensuring that it can be stored and handled without significant degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval as a new drug.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-4-(thiophen-2-yl)thiophene-3-carboxylic acid (CAS No. 2287340-30-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.